S-[4-(4-Aminobutyl)phenyl] dimethylcarbamothioate

• CAS No.: 876131-24-7
• Molecular Formula: C13H20N2OS
• Molecular Weight: 252.38 g/mol
• IUPAC Name: S-[4-(4-aminobutyl)phenyl] N,N-dimethylcarbamothioate
• InChI: InChI=1S/C13H20N2OS/c1-15(2)13(16)17-12-8-6-11(7-9-12)5-3-4-10-14/h6-9H,3-5,10,14H2,1-2H3
• InChI Key: YSJWWLIGQXZDNV-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)SC1=CC=C(C=C1)CCCCN

Description

S-[4-(4-Aminobutyl)phenyl] dimethylcarbamothioate is a useful research compound. Its molecular formula is C13H20N2OS and its molecular weight is 252.38 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Phthalimide 530 (1.1 g, 2.8 mmol) was dissolved in a solution containing 6.6% methylamine in ethanol (100 mL) and allowed to stir at room temperature overnight. The solvent was removed under reduced pressure and the residue was purified by flash chromatography (silica gel, chloroform/methanol/ammonium hydroxide, 10:1:0.1, v/v) to afford the free amine 540 (0.31 g, 42%) as a white powder. 1H NMR (300 MHz, CD3OD) δ 1.51 (m, 2H), 1.65 (m, 2H), 2.66 (m, 4H), 3.02 (m, 6H), 7.23 (d, 2H), 7.35 (d, 2H).